Methyl 2-propoxypropionate
Description
Methyl 2-methoxypropionate (CAS 17639-76-8) is an organic ester with the molecular formula C₅H₁₀O₃. Its structure consists of a propionate backbone substituted with a methoxy group (-OCH₃) at the second carbon and a methyl ester (-COOCH₃) at the terminal carboxyl group. Synonyms include 2-Methoxypropanoic acid methyl ester and Methyl α-methoxypropionate . This compound is used in industrial synthesis, particularly as a solvent or intermediate in organic reactions due to its polar aprotic properties. Its stability and moderate volatility (evidenced by its role in resin analysis via gas chromatography ) make it suitable for applications requiring controlled reactivity.
Properties
Molecular Formula |
C7H14O3 |
|---|---|
Molecular Weight |
146.18 g/mol |
IUPAC Name |
methyl 2-propoxypropanoate |
InChI |
InChI=1S/C7H14O3/c1-4-5-10-6(2)7(8)9-3/h6H,4-5H2,1-3H3 |
InChI Key |
KSTORXDPAMPRFG-UHFFFAOYSA-N |
Canonical SMILES |
CCCOC(C)C(=O)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Methyl 2-Chloropropionate (CAS 17639-76-8)
- Molecular Formula : C₄H₇ClO₂
- Molecular Weight : 122.55 g/mol
- Substituent : Chlorine (-Cl) at the second carbon.
- Properties : Higher reactivity due to the electronegative chlorine atom. A vapor pressure of 30 hPa at 20°C indicates moderate volatility .
- Applications : Used as a synthetic intermediate in pharmaceuticals and agrochemicals. Requires stringent safety measures (e.g., ventilation, protective equipment) due to its toxicity .
Methyl 2-Bromopropionate (CAS 5445-17-0)
- Molecular Formula : C₄H₇BrO₂
- Molecular Weight : 167.0 g/mol
- Substituent : Bromine (-Br) at the second carbon.
- Used as an analytical standard in chromatography .
Methyl 2-(Dodecylthiocarbonothioylthio)-2-methylpropionate
Methyl 2-Methyl-3-oxopropanoate (CAS 121843-31-0)
- Molecular Formula : C₅H₈O₃
- Substituent : Methyl and ketone (-CO-) groups.
- Properties : The ketone moiety increases polarity, making it suitable for use in specialty chemical synthesis .
Comparative Analysis Table
Q & A
Q. What frameworks guide systematic reviews of this compound’s applications in polymer chemistry?
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